2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21ClN4OS/c1-15-5-7-16(8-6-15)19-14-30-21-20(19)25-23(26-22(21)29)28-11-9-27(10-12-28)18-4-2-3-17(24)13-18/h2-8,13-14H,9-12H2,1H3,(H,25,26,29)
• InChI Key: SENVTEBEKZPMIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCN(CC4)C5=CC(=CC=C5)Cl
• Molecular Formula: C23H21ClN4OS
• Molecular Weight: 437.0 g/mol

Description

2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H21ClN4OS and its molecular weight is 436.96. The purity is usually 95%.
BenchChem offers high-quality 2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Electronic Properties

Research has demonstrated the importance of structural and electronic properties in determining the activity of compounds related to 2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one. For example, the crystal structures and ab initio molecular-orbital calculations of certain anticonvulsant compounds provide insights into the relationship between molecular structure and biological activity (Georges et al., 1989).

Antimicrobial Activity

The synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives have revealed significant antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Fayed et al., 2014).

Cancer Research

Thieno[3,2-d]pyrimidine derivatives have also been explored for their anticancer properties. For instance, research into VEGFR3 inhibitors based on thieno[2,3-d]pyrimidine derivatives indicates potential applications in treating metastatic breast cancer (Li et al., 2021). Another study on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives showcased their antiproliferative activity against human cancer cell lines, further highlighting the relevance of such compounds in cancer research (Mallesha et al., 2012).

Drug Development

The study of thieno[3,2-d]pyrimidin-4(3H)-one derivatives extends into drug development, particularly in designing inhibitors targeting specific biological pathways. For example, GDC-0980, a derivative targeting the PI3K pathway, was investigated for its potential in cancer treatment, demonstrating the versatility and application of thieno[3,2-d]pyrimidin-4(3H)-one derivatives in developing novel therapeutic agents (Salphati et al., 2012).